2-Chloro-1-(5-propan-2-yl-4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)ethanone

• IUPAC Name: 2-chloro-1-(5-propan-2-yl-4,6,12-triazatricyclo[7.2.1.02,7]dodeca-2,4,6-trien-12-yl)ethanone
• InChI: InChI=1S/C14H18ClN3O/c1-8(2)14-16-7-10-11(17-14)5-9-3-4-12(10)18(9)13(19)6-15/h7-9,12H,3-6H2,1-2H3
• InChI Key: FNQLFXSFBPUBFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=C2C3CCC(N3C(=O)CCl)CC2=N1
• Molecular Formula: C14H18ClN3O
• Molecular Weight: 279.76 g/mol

Description

The compound is a complex organic molecule that contains a triazole ring and a cycloalkane ring based on its name. Triazole rings are a class of five-membered ring compounds containing two nitrogen atoms and three carbon atoms. Cycloalkanes are types of hydrocarbon molecules that contain a ring of carbon atoms.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, suggests that it has a complex three-dimensional structure. The presence of the triazole and cycloalkane rings would contribute to this complexity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many triazole derivatives have been studied for their potential as anticancer agents.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications. Given the biological activity of many triazole derivatives, it could be of interest in the field of medicinal chemistry.